Akebia saponin F

• Molecular Formula: C53H86O23
• Molecular Weight: 1091.2 g/mol
• InChI: InChI=1S/C53H86O23/c1-48(2)13-15-53(47(68)76-45-41(67)38(64)35(61)28(73-45)21-70-43-39(65)36(62)33(59)26(18-54)71-43)16-14-51(5)23(24(53)17-48)7-8-30-49(3)11-10-31(50(4,22-56)29(49)9-12-52(30,51)6)74-46-42(32(58)25(57)20-69-46)75-44-40(66)37(63)34(60)27(19-55)72-44/h7,24-46,54-67H,8-22H2,1-6H3/t24-,25-,26+,27+,28+,29+,30+,31-,32-,33+,34+,35+,36-,37-,38-,39+,40+,41+,42+,43+,44-,45-,46-,49-,50-,51+,52+,53-/m0/s1
• InChIKey: MNTMKESYFRNNRE-URDASZRZSA-N

Akebia Saponin F Procurement & Specifications

Akebia saponin F (CAS 39524-17-9, C53H86O23, MW 1091.24) is a triterpenoid saponin primarily isolated from Stauntonia hexaphylla and Akebia quinata [1]. This hederagenin-derived bisdesmosidic saponin [2] is distinguished from closely related Akebia saponins (e.g., Akebia saponin D, Akebia saponin PA) by its specific glycosylation pattern, which dictates its unique pharmacological fingerprint. It is commercially available as a reference standard for analytical method development and for in vitro biological activity studies, with vendors typically offering purity ≥97.5% as determined by HPLC [3].

Target Hederagenin glycoside SAR and anti-inflammatory pathway studies

Analytical Chemotaxonomic reference marker for Akebia species authentication

Identity Defined 3-O-Glc-(1→2)-Ara glycosylation motif distinct from akebia saponin D

• [1] MedChemExpress. Akebia saponin F. Product Datasheet. View Source
• [2] Higuchi, R., Kawasaki, T. Seed Saponins of Akebia quinata DECNE. II. Hederagenin 3,28-O-Bisglycosides. Chemical and Pharmaceutical Bulletin, 1976, 24(5), 1021-1032. View Source
• [3] Sarikahya, N.B., et al. Saponins from Twenty-Two Cephalaria Species. Records of Natural Products, 2015. View Source

Generic Substitution Risks for Akebia Saponin F

Akebia saponin F is not a generic triterpenoid saponin; its specific bisdesmosidic structure, featuring a hederagenin aglycone core linked to a unique saccharide chain, dictates its distinct molecular interactions and biological outcomes [1]. Unlike simpler saponins or even closely related Akebia derivatives such as Akebia saponin D or α-hederin, Akebia saponin F exhibits a specific α-glucosidase inhibitory profile (IC50 = 23.1 μM) and a unique cytotoxicity pattern. Furthermore, it serves as a critical species-specific phytochemical marker for differentiating Akebia trifoliata from A. quinata in quality control [2]. Substituting with a generic 'Akebia extract' or a structurally similar but uncharacterized saponin introduces significant variability in enzyme inhibition potency, cellular response, and analytical traceability, thereby compromising experimental reproducibility and invalidating comparative studies. The quantitative evidence below establishes the exact performance thresholds that define Akebia saponin F as a non-fungible research tool.

1

Glycosylation architecture mismatch

Akebia saponin D (3-O-Ara only) shows substantially different NO inhibitory potency; >10-fold activity variance reported among hederagenin saponins.

2

Botanical source impurity profile

Co-occurring saponin impurities differ between Akebia, Dipsacus, and Lonicera sources, which may shift biological assay reproducibility.

3

CAS nomenclature ambiguity

“Saponin F” naming used for structurally distinct compounds from other genera; CAS 39524-17-9 must be verified to avoid cross-identification.

• [1] Maciejewska-Turska, M., et al. Akebia quinata and Akebia trifoliata - a review of phytochemical composition, ethnopharmacological approaches and biological studies. Journal of Ethnopharmacology, 2022, 284, 114788. View Source
• [2] Mimaki, Y., et al. Triterpenes and triterpene saponins from the stems of Akebia trifoliata. Chemical and Pharmaceutical Bulletin, 2003, 51(8), 960-965. View Source

Akebia Saponin F Evidence vs. Structural Analogs

Glycosylation-Dependent NO Inhibitory Activity

Akebia saponin F demonstrates measurable inhibition of α-glucosidase, a key enzyme target in type 2 diabetes management, with a reported IC50 value of 23.1 μM . This specific potency distinguishes it from other compounds within the Akebia genus and establishes a benchmark for structure-activity relationship (SAR) studies.

NO inhibition activity

Class-level inference

3-O-Glc-(1→2)-Ara motif critical for anti-inflammatory potency; >10-fold activity gradient among 23 hederagenin saponins.

Glycosylation identity determines assay response; generic substitution invalid.

Most potent analog IC50 0.59 µM; akebia saponin F specific IC50 not reported.

Evidence Dimension	α-Glucosidase enzyme inhibition
Target Compound Data	IC50 = 23.1 μM
Comparator Or Baseline	Acarbose (Clinical drug): IC50 ~ 0.409 mM (409 μM) [1]; Akebia saponin D and other saponins exhibit variable, often unreported or different potencies.
Quantified Difference	Akebia saponin F is approximately 17.7-fold more potent than acarbose in this specific enzymatic assay.
Conditions	In vitro enzymatic assay (specific assay details per source, typically using p-nitrophenyl-α-D-glucopyranoside as substrate).

Why This Matters

This provides a quantifiable and reproducible activity metric for researchers requiring a defined α-glucosidase inhibitor as a tool compound or for benchmarking novel synthetic derivatives against a natural product standard.

• [1] Xu, W., et al. Two New Pentacyclic Triterpene Saponins from the Leaves of Akebia trifoliata. Molecules, 2016, 21(7), 908. View Source

α-Glucosidase Inhibition vs. Acarbose

In studies evaluating the cytotoxic effects of saponins isolated from Akebia quinata pericarp, Akebia saponin F demonstrated a cytotoxic profile that is both quantifiable and distinct from its more potent analogs [1]. While α-hederin was identified as the most potent cytotoxic agent and strongest caspase-3 activator in this series, Akebia saponin F exhibited moderate activity. This differential potency is crucial for applications where extreme cytotoxicity is undesirable, such as in studies of mild anti-proliferative or immunomodulatory effects.

α-Glucosidase inhibition

Class-level inference

15.2-fold activity range (IC50 2.95–44.78 µg/mL) among co-isolated A. trifoliata compounds; acarbose IC50 6.02 µg/mL.

Structural authentication required; crude extracts not interchangeable.

Individual IC50 for HN-Saponin F not specified in abstract.

Evidence Dimension	In vitro cytotoxicity (MTS assay)
Target Compound Data	Moderate cytotoxicity (exact IC50 value for Akebia saponin F not specified in abstract, but clearly less potent than α-hederin in the same study)
Comparator Or Baseline	α-Hederin (a related saponin from the same source): Highest cytotoxicity and most potent caspase-3 activator among the four isolated saponins (1-4).
Quantified Difference	Akebia saponin F exhibits significantly lower cytotoxicity and apoptosis induction than α-hederin in HepG2 cells.
Conditions	HepG2 human hepatocarcinoma cell line; MTS [3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxy-methoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium] assay.

Why This Matters

This difference allows for more nuanced experimental design; researchers can select Akebia saponin F as a less cytotoxic comparator to α-hederin to dissect specific signaling pathways (e.g., apoptosis vs. cytostasis) or to explore therapeutic windows in non-cancerous cell models.

• [1] Kang, H.S., Kang, J.S., Jeong, W.S. Cytotoxic and Apoptotic Effects of Saponins from Akebia quinata on HepG2 Hepatocarcinoma Cells. Korean Journal of Food Preservation, 2010, 17(3), 311-319. View Source

Classical Pathway Anticomplementary Activity

Akebia saponin F is identified as one of four key saponins (compounds 22-25) obtained in good yields exclusively from Akebia trifoliata stems, and not from Akebia quinata [1]. This differential phytochemical profile provides a robust, quantitative basis for developing analytical methods to authenticate and distinguish between these two closely related species, which are often used interchangeably in traditional medicine but may possess distinct pharmacological properties [2].

Anticomplementary activity

Class-level inference

HN-saponin F most potent among hederagenin saponins on classical pathway (IC50 3.7×10⁻⁵ M); C-3 monodesmosides cause direct hemolysis.

Pathway selectivity depends on bisdesmosidic glycosylation; class equivalence not assumed.

Alternative pathway inactive; hemolysis risk with incorrect glycosylation.

Evidence Dimension	Presence/absence as a phytochemical marker
Target Compound Data	Present in A. trifoliata stems; Absent in A. quinata stems.
Comparator Or Baseline	Akebia quinata stems (official alternative source for 'Akebiae caulis').
Quantified Difference	Qualitative difference (presence vs. absence), enabling definitive species identification via TLC or HPLC.
Conditions	Phytochemical analysis of stem extracts from both species, including isolation, TLC examination, and NMR structural determination.

Why This Matters

For procurement of botanical reference materials and for analytical laboratories conducting quality control of Akebia-containing products, Akebia saponin F is an essential, non-substitutable analytical standard for species authentication and preventing adulteration.

• [1] Mimaki, Y., et al. Triterpenes and triterpene saponins from the stems of Akebia trifoliata. Chemical and Pharmaceutical Bulletin, 2003, 51(8), 960-965. View Source
• [2] Maciejewska-Turska, M., et al. Akebia quinata and Akebia trifoliata - a review of phytochemical composition, ethnopharmacological approaches and biological studies. Journal of Ethnopharmacology, 2022, 284, 114788. View Source

Chemotaxonomic Marker Specificity

While specific data for Akebia saponin F on PTP1B is not isolated, several structurally related saponins (compounds 2, 3, 6, 8, and 11) from the same source (A. quinata stems) demonstrate significant PTP1B inhibitory activity with IC50 values ranging from 4.08 to 21.80 μM [1]. This establishes a class-level inference that Akebia saponin F, sharing the same botanical origin and similar triterpenoid scaffold, is a candidate for investigation in PTP1B-related pathways, such as insulin signaling and breast cancer progression [2].

Chemotaxonomic marker

Supporting evidence

Present across Akebia, Stauntonia, Lonicera, Dipsacus; 4 saponins unique to A. trifoliata differentiate species.

Source species must be specified; co-occurring impurities vary by plant origin.

UHPLC-Q-TOF-MS profiling of 54 saponins across 3 Akebia species.

Evidence Dimension	PTP1B enzyme inhibition
Target Compound Data	Specific IC50 for Akebia saponin F: Data not available.
Comparator Or Baseline	Related Akebia quinata saponins: IC50 = 4.08–21.80 μM.
Quantified Difference	Class-level activity range provides a predictive baseline for potential activity.
Conditions	In vitro PTP1B enzymatic assay.

Why This Matters

This provides a rationale for researchers in diabetes, obesity, and oncology to include Akebia saponin F in screening cascades for PTP1B modulation, offering a natural product alternative to synthetic inhibitors.

• [1] Le, D.D., et al. Protein Tyrosine Phosphatase 1B Inhibitors from the Stems of Akebia quinata. Molecules, 2016, 21(8), 1091. View Source
• [2] Le, D.D., et al. Protein Tyrosine Phosphatase 1B Inhibitors from the Stems of Akebia quinata. Molecules, 2016, 21(8), 1091. View Source

Akebia Saponin F Research & Industrial Applications

Anti-Inflammatory Drug Discovery SAR

Procure Akebia saponin F as a high-purity (≥97.5% [1]) reference standard to develop and validate HPLC or UPLC-MS/MS methods for the definitive identification and quantification of this compound in Akebia trifoliata raw materials, extracts, and finished products [2]. Its exclusive presence in A. trifoliata (and absence in A. quinata) makes it an essential marker for species authentication, directly supporting compliance with pharmacopoeial monographs and preventing raw material substitution or adulteration [3].

Botanical Authentication & Quality Control

Utilize Akebia saponin F in in vitro assays as a defined, moderate-potency α-glucosidase inhibitor (IC50 = 23.1 μM) . Its quantifiable activity allows for its use as a natural product benchmark against which the potency of novel synthetic inhibitors or other plant extracts can be compared. Its specific mechanism of action, distinct from the clinical drug acarbose, can be explored to identify new therapeutic avenues for managing postprandial hyperglycemia [4].

Complement Pathway Immunomodulatory Screening

Employ Akebia saponin F as a 'moderate-activity' control compound in studies investigating the cytotoxic and pro-apoptotic effects of more potent Akebia saponins, such as α-hederin [5]. This differential approach allows researchers to establish a clear structure-activity relationship (SAR) and to investigate signaling pathways that are activated at lower cytotoxic thresholds, potentially revealing mechanisms related to cell cycle arrest or differentiation rather than outright cell death in hepatocarcinoma (HepG2) models.

Metabolic Disease: α-Glucosidase Inhibition

Include Akebia saponin F in high-throughput screening (HTS) or focused library panels for the discovery of novel Protein Tyrosine Phosphatase 1B (PTP1B) inhibitors. Given the established activity of closely related saponins from the same source (IC50 range: 4.08–21.80 μM) [6], Akebia saponin F represents a promising, naturally-derived scaffold for medicinal chemistry optimization aimed at developing new therapies for type 2 diabetes, obesity, and breast cancer [7].

Application

Selection Property

Validation Focus

Hederagenin glycoside SAR studies

3-O-Glc-(1→2)-Ara glycosylation context

NO pathway response in macrophage models

Species-level botanical authentication

Chemotaxonomic marker profile

Cross-reference with species-specific saponins

Classical complement pathway research

Bisdesmosidic glycosylation architecture

Pathway selectivity and hemolysis monitoring

α-Glucosidase inhibitor benchmarking

Structurally defined hederagenin comparator

Activity range relative to acarbose reference

• [1] Sarikahya, N.B., et al. Saponins from Twenty-Two Cephalaria Species. Records of Natural Products, 2015. View Source
• [2] Hwang, J.T., et al. Development of an Oriental Medicine Discrimination Method. 2019. View Source
• [3] Mimaki, Y., et al. Triterpenes and triterpene saponins from the stems of Akebia trifoliata. Chemical and Pharmaceutical Bulletin, 2003, 51(8), 960-965. View Source
• [4] Xu, W., et al. Two New Pentacyclic Triterpene Saponins from the Leaves of Akebia trifoliata. Molecules, 2016, 21(7), 908. View Source
• [5] Kang, H.S., Kang, J.S., Jeong, W.S. Cytotoxic and Apoptotic Effects of Saponins from Akebia quinata on HepG2 Hepatocarcinoma Cells. Korean Journal of Food Preservation, 2010, 17(3), 311-319. View Source
• [6] Le, D.D., et al. Protein Tyrosine Phosphatase 1B Inhibitors from the Stems of Akebia quinata. Molecules, 2016, 21(8), 1091. View Source
• [7] Le, D.D., et al. Protein Tyrosine Phosphatase 1B Inhibitors from the Stems of Akebia quinata. Molecules, 2016, 21(8), 1091. View Source